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CAS No.: 176095-48-0
Cat. No.: B071430

Get Quote

A Note on Chemical Nomenclature: This guide focuses on 2-Hydroxy-5-nitrobenzaldehyde
(CAS Number: 97-51-8). The user's initial topic mentioned "2-Hydroxy-5-
nitrosobenzaldehyde." However, extensive database searches indicate that the widely
studied and commercially available compound with closely related nomenclature is the nitro
derivative. The nitroso (-N=0) analog is not commonly referenced, suggesting a potential
typographical error. This document will, therefore, provide a detailed technical overview of the
nitro (-NO2) compound, which is of significant interest to the scientific community.

Introduction and Overview

2-Hydroxy-5-nitrobenzaldehyde, also known as 5-nitrosalicylaldehyde, is a versatile organic
compound that serves as a cornerstone intermediate in a multitude of synthetic pathways.[1] Its
molecular architecture, featuring a hydroxyl group, an aldehyde, and a nitro group on a
benzene ring, imparts a unique reactivity profile that is highly valued in diverse scientific fields.
[1] This trifunctional nature allows for selective chemical modifications, making it a crucial
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building block in the synthesis of pharmaceuticals, specialized dyes, and advanced materials.

[1][2]

For researchers and professionals in drug development, 2-Hydroxy-5-nitrobenzaldehyde is
particularly significant. It is a key precursor for synthesizing Schiff base ligands, which are
instrumental in forming stable metal complexes with a wide range of biological activities.[2] Its
derivatives have been explored for their anti-inflammatory, antimicrobial, and anticancer
properties.[1][3] In analytical chemistry, it functions as a sensitive reagent for the detection and
quantification of various substances.[1] This guide provides a detailed exploration of its
chemical properties, synthesis, applications, and safe handling protocols.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's properties are fundamental to its
effective use in research and development. The key identifiers and physicochemical properties
of 2-Hydroxy-5-nitrobenzaldehyde are summarized below.
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Property Value Source(s)
CAS Number 97-51-8 [4][51[6]1[7]
Molecular Formula C7HsNOa4 (1114181191
Molecular Weight 167.12 g/mol [11[41171181
IUPAC Name 2-hydroxy-5-nitrobenzaldehyde  [9]
5-Nitrosalicylaldehyde, 5-Nitro-
Synonyms [1][4][10]
2-hydroxybenzaldehyde
Light yellow to pale orange
Appearance oy P ? [11[9][11]
powder
Melting Point 122-129 °C [A]9n11][12]
. Partly soluble in water. Soluble
Solubility _ [12][13]
in ethanol.
IHFRMUGEILMHNU-
InChl Key [71[]
UHFFFAOYSA-N
SMILES String O=Cclcc([O-])ccclO [10]

Molecular Structure and Spectroscopic Analysis

The structure of 2-Hydroxy-5-nitrobenzaldehyde is characterized by an intramolecular

hydrogen bond between the phenolic hydroxyl group and the aldehyde's carbonyl oxygen,

which contributes to its planarity and stability.[14]

Starting Material

Salicylaldehyde

Reagents

Conc. HNOs
Conc. H2S04 Nitration
(0°C)

Product

2-Hydroxy-5-nitrobenzaldehyde
+ Isomers
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Caption: General synthesis scheme via nitration of salicylaldehyde.

Reactivity and Applications: The true utility of 2-Hydroxy-5-nitrobenzaldehyde lies in its
reactivity as a synthon.

Schiff Base Formation: The aldehyde group readily undergoes condensation reactions with
primary amines to form Schiff bases (imines). [2]These Schiff base ligands are excellent
chelating agents for various metal ions, forming stable, often colored, complexes. This
reactivity is fundamental to its use in creating catalysts and materials with interesting
photophysical properties. [2]* Building Block in Drug Discovery: It serves as a key
intermediate in the synthesis of more complex molecules with therapeutic potential. For
example, it has been used to prepare arylhydrazone derivatives that show promise as
anticancer agents by targeting VEGFR-2 and inflammatory cytokines. [3]It is also a building
block for anti-inflammatory and antimicrobial agents. [1]* Precursor for Heterocycles: It is
used in the synthetic preparation of coumarins, a class of compounds with various
pharmaceutical applications. [11][13]

Safety, Handling, and Storage

As a laboratory chemical, 2-Hydroxy-5-nitrobenzaldehyde must be handled with appropriate
care. Itis classified as harmful if swallowed, and causes skin and serious eye irritation. [6][8]
[15] Hazard Classifications:

Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed. [6][8]* Skin Irritation
(Category 2): H315 - Causes skin irritation. [6][8]* Eye Irritation (Category 2): H319 - Causes
serious eye irritation. [6][8] Recommended Safety Precautions:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to avoid dust formation and inhalation. [8][15]Ensure eyewash stations and safety showers
are readily accessible. [15]* Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or
NIOSH-approved goggles. [8] * Skin Protection: Handle with chemical-resistant gloves
(e.q., nitrile rubber). Inspect gloves prior to use. [8][16] * Respiratory Protection: If dust is
generated, use a NIOSH-approved N95 dust mask or higher. * Storage: Store in a cool,
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dry, and well-ventilated place in a tightly sealed container. [8][13]It may be sensitive to air
and light. [13]Keep away from incompatible materials such as strong oxidizing agents,
strong bases, and acids. [15]
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Caption: A workflow for the safe handling of 2-Hydroxy-5-nitrobenzaldehyde.

Experimental Protocol: Synthesis of a Schiff Base
Ligand

This protocol provides a representative method for synthesizing a Schiff base from 2-Hydroxy-
5-nitrobenzaldehyde and an aromatic amine, a common application for this compound. [2]
Objective: To synthesize a Schiff base ligand via the condensation of 2-Hydroxy-5-
nitrobenzaldehyde with o-aminobenzenethiol.
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Materials:

2-Hydroxy-5-nitrobenzaldehyde (1.0 g, 5.98 mmol)

e 0-Aminobenzenethiol (0.75 g, 5.98 mmol)

o Ethanol (25 mL)

o Concentrated Hydrochloric Acid (catalyst, ~2 drops)

¢ Round-bottom flask with reflux condenser

 Stirring and heating apparatus

« Filtration apparatus (e.g., Bichner funnel)

e Desiccator

Procedure:

 Dissolution: In a round-bottom flask, dissolve 1.0 g (5.98 mmol) of 2-Hydroxy-5-
nitrobenzaldehyde in 25 mL of ethanol. Stir the mixture until the solid is fully dissolved.

o Addition of Amine: To this solution, add 0.75 g (5.98 mmol) of o-aminobenzenethiol.

o Catalysis: Carefully add two drops of concentrated hydrochloric acid to the reaction mixture
to catalyze the condensation reaction.

o Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux. Maintain the
reflux with stirring for approximately seven hours.

o Cooling and Precipitation: After the reflux period, turn off the heat and allow the reaction
mixture to cool slowly to room temperature. A yellow precipitate of the Schiff base product
should form.

« |solation: Isolate the yellow precipitate by vacuum filtration.
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e Washing: Wash the filtered solid with a small amount of cold ethanol to remove any
unreacted starting materials or impurities.

e Drying: Place the final product in a desiccator to dry completely.

Conclusion

2-Hydroxy-5-nitrobenzaldehyde (CAS 97-51-8) is a compound of significant academic and
industrial interest. Its trifunctional nature makes it an exceptionally versatile intermediate for
organic synthesis. From creating novel therapeutic agents and sensitive chemical sensors to
synthesizing vibrant dyes, its applications are extensive and continue to grow. A thorough
understanding of its properties, reactivity, and safety protocols, as outlined in this guide, is
essential for any researcher aiming to leverage its synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]
2. benchchem.com [benchchem.com]

3. Development of the 5-Nitrosalicaldehyde Arylhydrazones as Anticancer (MCF-7 and
HCT116) Agents Targeting Inhibition of VEGFR-2 and Cytokines (IL-6 and TNF-a) - PMC
[pmc.ncbi.nlm.nih.gov]

4. 2-Hydroxy-5-nitrobenzaldehyde | CAS 97-51-8 | SCBT - Santa Cruz Biotechnology
[scbt.com]

5. 97-51-8|2-Hydroxy-5-nitrobenzaldehyde|BLD Pharm [bldpharm.com]
6. dcfinechemicals.com [dcfinechemicals.com]

7. 2-FRE -5 REEL K EE 98% | Sigma-Aldrich [sigmaaldrich.com]

8. valsynthese.ch [valsynthese.ch]

9. A10264.14 [thermofisher.com]

10. Benzaldehyde, 2-hydroxy-5-nitro- (CAS 97-51-8) - Chemical & Physical Properties by
Cheméo [chemeo.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9702580/
https://www.oatext.com/synthesis-of-e-n-2-hydroxy-3-5-dinitrobenzylidene-2-cyanoa-cetohydrazidederivatives-as-effective-antimicrobial-agents.php
https://www.researchgate.net/publication/40410777_2-Hydroxy-5-nitrobenzaldehyde
https://www.sciencedirect.com/science/article/pii/S187853521000080X
https://www.benchchem.com/product/b071430?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/27115
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Use_of_2_Hydroxy_5_nitrobenzaldehyde_in_Dye_Synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12771454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12771454/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12771454/
https://www.scbt.com/p/2-hydroxy-5-nitrobenzaldehyde-97-51-8
https://www.scbt.com/p/2-hydroxy-5-nitrobenzaldehyde-97-51-8
https://www.bldpharm.com/products/97-51-8.html
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107070-SDS-EN.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/275352
https://www.valsynthese.ch/files/Katalog/MSDS%20%202-Hydroxy-5-nitrobenzaldehyde_V3_en.pdf
https://www.thermofisher.com/order/catalog/product/A10264.14
https://www.chemeo.com/cid/30-885-6/Benzaldehyde-2-hydroxy-5-nitro
https://www.chemeo.com/cid/30-885-6/Benzaldehyde-2-hydroxy-5-nitro
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 11. 2-Hydroxy-5-nitrobenzaldehyde, 98% 5 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

e 12. chembk.com [chembk.com]

e 13. 2-Hydroxy-5-nitrobenzaldehyde, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar |
Fisher Scientific [fishersci.fi]

e 14. researchgate.net [researchgate.net]
e 15. fishersci.com [fishersci.com]
e 16. datasheets.scbt.com [datasheets.scbt.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 2-Hydroxy-5-
nitrobenzaldehyde: Synthesis, Properties, and Applications]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b071430/docs#a-comprehensive-
technical-guide-to-2-hydroxy-5-nitrobenzaldehyde-synthesis-properties-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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